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Compound of Interest

Compound Name: Einecs 305-663-2

Cat. No.: B15179371 Get Quote

Product Name: Einecs 305-663-2 Chemical Name: Poly(oxy-1,2-ethanediyl), .alpha.-[2-[bis(2-

aminoethyl)methylammonio]ethyl]-.omega.-hydroxy-, N,N'-di-C14-18-acyl derivs., Me sulfates

(salts) Chemical Class: Quaternary Ammonium Compound / Cationic Surfactant

Disclaimer: Specific application data and established protocols for Einecs 305-663-2 are not

readily available in public literature. The following application notes and protocols are based on

the general principles of using polycationic surfactants for the stabilization of colloidal

suspensions. These should be considered as a starting point for experimental design, and

optimization will be required for specific applications.

Introduction
Einecs 305-663-2 is a complex quaternary ammonium compound, a class of materials widely

used as cationic surfactants. In the realm of colloidal chemistry, such molecules are effective

stabilizers for suspensions of negatively charged particles. Their mechanism of action involves

adsorption onto the particle surface, leading to stabilization through a combination of

electrostatic repulsion and steric hindrance. This dual-mode stabilization is particularly effective

in preventing particle agglomeration and settling in aqueous media, which is critical in

formulations for drug delivery, diagnostics, and industrial applications.

Mechanism of Stabilization
The stabilization of a negatively charged colloidal particle by a polycationic surfactant like

Einecs 305-663-2 can be visualized as a two-step process. Initially, the positively charged
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quaternary ammonium groups of the surfactant are electrostatically attracted to the negatively

charged surface of the colloid. As the surfactant molecules coat the surface, they create a net

positive charge, leading to electrostatic repulsion between the particles. Additionally, the long

poly(oxy-1,2-ethanediyl) and acyl chains provide a steric barrier, further preventing close

approach and aggregation of the particles.

Figure 1: Conceptual workflow of colloidal stabilization.

Quantitative Performance Data (Representative)
The following table summarizes representative data for the stabilization of a model nanoparticle

suspension (e.g., silica nanoparticles) using a generic polycationic surfactant. This data is

intended for illustrative purposes to demonstrate the expected performance.

Stabilizer
Concentration (%
w/v)

Mean Particle Size
(nm)

Polydispersity
Index (PDI)

Zeta Potential (mV)

0 (Control) >1000 (Aggregated) >0.7 -25.4

0.01 450.2 0.5 -10.2

0.05 210.5 0.3 +15.8

0.1 155.3 0.2 +30.5

0.5 152.1 0.2 +32.1

Experimental Protocols
Preparation of a Stabilized Colloidal Suspension
This protocol describes a general method for stabilizing a pre-formed nanoparticle suspension.

Materials:

Nanoparticle suspension in deionized water (e.g., 1% w/v silica nanoparticles)

Einecs 305-663-2 stock solution (e.g., 1% w/v in deionized water)
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Deionized water

Magnetic stirrer and stir bar

Pipettes

Procedure:

Place a known volume of the nanoparticle suspension into a clean beaker with a magnetic

stir bar.

Begin stirring at a moderate speed to ensure homogeneity without introducing excessive air.

Slowly add the Einecs 305-663-2 stock solution dropwise to the nanoparticle suspension to

achieve the desired final concentration (refer to the table above for starting points).

Allow the mixture to stir for a minimum of 1 hour at room temperature to ensure complete

adsorption of the stabilizer onto the nanoparticle surfaces.

The stabilized suspension is now ready for characterization and use.

To cite this document: BenchChem. [Application Notes and Protocols for Polycationic
Stabilizers in Colloidal Suspensions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15179371#einecs-305-663-2-as-a-stabilizer-in-
colloidal-suspensions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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